Cas no 78265-39-1 (Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy-)

• Product Name: Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy-
• CAS No: 78265-39-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD11937770
• CID: 534798
• PubChem ID: 13148384
• Update Time: 2025-10-30

Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy-
• N-(1-hydroxy-2-methylpropan-2-yl)-3-methoxybenzamide
• D84605
• n-(2-hydroxy-1,1-dimethylethyl)-3-methoxybenzamide
• 78265-39-1
• FGCNLSZAGQERCD-UHFFFAOYSA-N
• MFCD11937770
• DTXSID90522064
• SCHEMBL6301076
• AKOS008975613

• MDL： MFCD11937770
• Inchi： 1S/C12H17NO3/c1-12(2,8-14)13-11(15)9-5-4-6-10(7-9)16-3/h4-7,14H,8H2,1-3H3,(H,13,15)
• InChI Key： FGCNLSZAGQERCD-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy-

Recent Advances in the Study of Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy- (CAS: 78265-39-1)

The compound Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy- (CAS: 78265-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzamide scaffold and hydroxyl-methoxy substitution pattern, has demonstrated promising pharmacological properties, particularly in the context of neurodegenerative diseases and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the most notable findings in recent literature is the role of this compound as a potential modulator of protein-protein interactions (PPIs) involved in neurodegenerative pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy- exhibits high affinity for tau protein aggregates, which are implicated in Alzheimer's disease. The study employed advanced molecular docking simulations and in vitro assays to demonstrate the compound's ability to disrupt tau fibrillization, suggesting its potential as a therapeutic agent for tauopathies.

In addition to its neuroprotective effects, recent research has explored the anticancer properties of this benzamide derivative. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits the activity of histone deacetylases (HDACs), a class of enzymes overexpressed in various cancers. The study highlighted its superior selectivity for HDAC6, an isoform associated with tumor metastasis, and its ability to induce apoptosis in cancer cell lines without significant cytotoxicity to normal cells. These findings position the compound as a promising candidate for targeted cancer therapy.

The synthetic accessibility of Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy- has also been a focus of recent investigations. A 2023 study in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact. The optimized protocol employs green chemistry principles, such as catalytic asymmetric synthesis and solvent-free conditions, making it more sustainable for industrial-scale production. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Recent work published in European Journal of Pharmaceutical Sciences (2024) explored the use of nanoparticle-based delivery systems to enhance the compound's solubility and tissue penetration, yielding encouraging results in animal models.

In conclusion, Benzamide, N-(2-hydroxy-1,1-dimethylethyl)-3-methoxy- (CAS: 78265-39-1) represents a multifaceted compound with significant therapeutic potential. Its dual activity in neurodegenerative and oncological contexts, coupled with advances in synthetic methodologies, underscores its value as a research focus. Future studies should prioritize addressing its pharmacokinetic limitations and advancing it through the drug development pipeline. The compound's unique properties position it as a compelling case study in the intersection of chemical biology and medicinal chemistry.